2-((2-((Dimethylamino)methyl)phenyl)thio)-1,4-benzenediol (Z)-2-butenedioate (1:1) (salt)
2-((2-((Dimethylamino)methyl)phenyl)thio)-1,4-benzenediol (Z)-2-butenedioate (1:1) (salt)
Brand Name:
Vulcanchem
CAS No.:
127906-29-0
VCID:
VC0237240
InChI:
InChI=1S/C15H17NO2S.C4H4O4/c1-16(2)10-11-5-3-4-6-14(11)19-15-9-12(17)7-8-13(15)18;5-3(6)1-2-4(7)8/h3-9,17-18H,10H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CN(C)CC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C19H21NO6S
Molecular Weight:
391.4 g/mol
2-((2-((Dimethylamino)methyl)phenyl)thio)-1,4-benzenediol (Z)-2-butenedioate (1:1) (salt)
CAS No.: 127906-29-0
Main Products
VCID: VC0237240
Molecular Formula: C19H21NO6S
Molecular Weight: 391.4 g/mol
| CAS No. | 127906-29-0 |
|---|---|
| Product Name | 2-((2-((Dimethylamino)methyl)phenyl)thio)-1,4-benzenediol (Z)-2-butenedioate (1:1) (salt) |
| Molecular Formula | C19H21NO6S |
| Molecular Weight | 391.4 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;2-[2-[(dimethylamino)methyl]phenyl]sulfanylbenzene-1,4-diol |
| Standard InChI | InChI=1S/C15H17NO2S.C4H4O4/c1-16(2)10-11-5-3-4-6-14(11)19-15-9-12(17)7-8-13(15)18;5-3(6)1-2-4(7)8/h3-9,17-18H,10H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChIKey | VFQRPVBDMLWKFF-WLHGVMLRSA-N |
| Isomeric SMILES | CN(C)CC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=C/C(=O)O)\C(=O)O |
| SMILES | CN(C)CC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN(C)CC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=CC(=O)O)C(=O)O |
| Synonyms | but-2-enedioic acid, 2-[2-(dimethylaminomethyl)phenyl]sulfanylbenzene- 1,4-diol |
| PubChem Compound | 6449757 |
| Last Modified | Nov 11 2021 |
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